Cas no 2228676-03-5 (1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride)

• Product Name: 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride
• CAS No: 2228676-03-5
• MF: C₇H₁₀ClN₃O₂S
• MW: 235.691198825836
• CID: 6052540
• PubChem ID: 165869710
• Update Time: 2025-06-08

1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride
• EN300-2002967
• 2228676-03-5
• [1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanesulfonyl chloride

• Inchi： 1S/C7H10ClN3O2S/c8-14(12,13)5-7-4-11(10-9-7)3-6-1-2-6/h4,6H,1-3,5H2
• InChI Key： LLSXXUWVTLMQLI-UHFFFAOYSA-N
• SMILES： ClS(CC1=CN(CC2CC2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 235.0182254g/mol
• Monoisotopic Mass: 235.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride

Professional Introduction to Compound with CAS No. 2228676-03-5 and Product Name: 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride

The compound with the CAS number 2228676-03-5 and the product name 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonyl chlorides, which have garnered considerable attention due to their versatile applications in drug discovery and molecular synthesis. The structural motif of this compound incorporates a triazole ring, a moiety known for its broad spectrum of biological activities, alongside a sulfonyl chloride functional group, which is highly reactive in nucleophilic substitution reactions. Such features make it a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride has been identified as a promising candidate for further exploration due to its unique structural properties. The presence of the cyclopropylmethyl group introduces steric hindrance, which can influence the compound's binding affinity and selectivity when interacting with biological targets. This feature is particularly important in drug design, where optimizing interactions with proteins and enzymes is crucial for achieving desired pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The sulfonyl chloride moiety is a well-known leaving group in organic chemistry, making it an excellent candidate for introducing various functional groups through nucleophilic substitution reactions. This reactivity has been exploited in the development of libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The triazole ring, on the other hand, has demonstrated efficacy in various biological contexts, including antimicrobial, anti-inflammatory, and anticancer activities. This dual functionality makes 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Triazoles, in particular, have been extensively studied due to their ability to form stable complexes with biological targets and their potential to exhibit favorable pharmacokinetic properties. The structural flexibility offered by the triazole ring allows for the creation of diverse derivatives with tailored biological activities. In addition, the sulfonyl chloride group provides a convenient handle for further chemical modifications, enabling chemists to explore different structural scaffolds rapidly.

The cyclopropylmethyl group in 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride adds an additional layer of complexity that can influence both the physical properties and biological interactions of the compound. Cyclopropane rings are known for their unique electronic properties and their ability to induce conformational constraints in molecules. This can lead to improved binding affinities or altered selectivity profiles when compared to linear or branched aliphatic groups. Such features are often exploited in drug design to optimize interactions with biological targets.

In the context of current research trends, there is a significant emphasis on developing compounds that exhibit multiple mechanisms of action. This approach can enhance therapeutic efficacy while reducing the risk of resistance development. The 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride has shown potential in this regard due to its dual functionality. The sulfonyl chloride group can be used to introduce various pharmacophores, while the triazole ring can serve as a scaffold for further derivatization aimed at modulating specific biological pathways.

Another area where this compound has shown promise is in the development of inhibitors targeting enzyme-catalyzed reactions. Enzymes are critical mediators of many biological processes, and inhibiting their activity can lead to therapeutic benefits. The reactivity of the sulfonyl chloride group allows for covalent bond formation with enzyme active sites or other critical residues. This covalent interaction can lead to potent and selective inhibition of target enzymes. Additionally, the triazole ring's ability to engage in hydrogen bonding or π-stacking interactions can further enhance binding affinity and selectivity.

The synthesis of 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride involves several key steps that highlight its synthetic utility. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes under transition metal catalysis. This step provides a straightforward route to incorporate the triazole moiety into larger molecular frameworks. Subsequent functionalization with a sulfonyl chloride group can be achieved through electrophilic aromatic substitution or other suitable methods depending on the specific synthetic strategy employed.

In conclusion, 1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride (CAS No. 2228676-03-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug discovery are vast, ranging from serving as an intermediate for synthesizing bioactive molecules to acting as a scaffold for developing novel therapeutic agents targeting various diseases.